Cas no 14510-06-6 (8-hydroxyquinoline-2-carbaldehyde)

• Product Name: 8-hydroxyquinoline-2-carbaldehyde
• CAS No: 14510-06-6
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD00168962
• CID: 49830
• PubChem ID: 599342
• Update Time: 2025-06-23

8-hydroxyquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxyquinoline-2-carboxaldehyde
• 8-Hydroxy-2-quinolinecarboxaldehyde
• 2-Quinolinecarboxaldehyde, 8-hydroxy-
• 8-Hydroxyquinoline-2-carbaldehyde
• Quinaldaldehyde,8-hydroxy- (6CI,8CI)
• 2-Formyl-8-hydroxyquinoline
• 2-Formyl-8-quinolinol
• 8-Hydroxyquinolin-2-carboxaldehyde
• 8-hydroxyquinaldaldehyde
• Quinaldaldehyde, 8-hydroxy-
• 8-Hydroxy-2-quinolinecarbaldehyde
• 8-HYDROXY-QUINOLINE-2-CARBALDEHYDE
• AKOS BBS-00000128
• 8-HYDROXYQUINOLINE-2-CARBOXALDEHYDE 98%
• 8-Hydroxyquinoline-2-carboxaldehyde ,98%
• SLBPIHCMXPQAIQ-UHFFFAOYSA-N
• Oprea1_030534
• Oprea1_135969
• 8-hydroxy-quinolin-2-carbaldehyde
• 8-oxidanylquinoline-2-carbaldehyde
• SBB03807
• H1713
• A808320
• HY-W016840
• AM10050
• BP-10076
• CS-W017556
• EN300-82217
• DTXSID20344771
• CHEMBL2321986
• 8-Hydroxy-2-quinolinecarbaldehyde #
• FT-0600552
• SB67736
• J-008055
• Z1235949842
• AKOS000267996
• SCHEMBL279696
• 8-hydroxy-quinoline-2-carboxaldehyde
• 8-Hydroxy-2-quinolinecarboxaldehyde, >=98.0% (GC)
• 14510-06-6
• CHEBI:183895
• DS-10752
• 8MJ
• PD056108
• MFCD00168962
• J-519445
• SY011471
• DB-007221
• STL558029
• GLXC-01722
• ALBB-021958
• 8-hydroxyquinoline-2-carbaldehyde

• MDL： MFCD00168962
• Inchi： 1S/C10H7NO2/c12-6-8-5-4-7-2-1-3-9(13)10(7)11-8/h1-6,13H
• InChI Key： SLBPIHCMXPQAIQ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=C(C=O)N=C21

Computed Properties

• Exact Mass: 173.04800
• Monoisotopic Mass: 173.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: Not available
• Density: 1.364 g/cm3
• Melting Point: 96.0 to 100.0 deg-C
• Boiling Point: 392.2 °C at 760 mmHg
• Flash Point: 191 °C
• Refractive Index: 1.733
• PSA: 50.19000
• LogP: 1.75290
• Sensitiveness: Sensitive to air
• λmax: 310(MeOH)(lit.)
• Solubility: Not available

8-hydroxyquinoline-2-carbaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on 8-hydroxyquinoline-2-carbaldehyde

Recent Advances in the Study of 8-Hydroxyquinoline-2-carbaldehyde (CAS: 14510-06-6): A Comprehensive Research Brief

The compound 8-hydroxyquinoline-2-carbaldehyde (CAS: 14510-06-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications and promising biological activities. Recent studies have explored its potential as a chelating agent, antimicrobial compound, and therapeutic candidate, highlighting its multifaceted role in drug discovery and development. This research brief synthesizes the latest findings to provide a comprehensive overview of its current applications and future prospects.

One of the most notable advancements in the study of 8-hydroxyquinoline-2-carbaldehyde is its role in metal ion chelation. Researchers have demonstrated its efficacy in binding transition metals such as copper and iron, which are often implicated in oxidative stress-related diseases. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 8-hydroxyquinoline-2-carbaldehyde exhibit enhanced metal-binding affinity, making them potential candidates for treating neurodegenerative disorders like Alzheimer's and Parkinson's diseases.

In addition to its chelating properties, 8-hydroxyquinoline-2-carbaldehyde has shown significant antimicrobial activity. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported that this compound and its derivatives exhibit potent inhibitory effects against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. These findings underscore its potential as a scaffold for developing novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Beyond its antimicrobial and chelating capabilities, 8-hydroxyquinoline-2-carbaldehyde has also been explored for its anticancer properties. A 2024 study in European Journal of Medicinal Chemistry highlighted its ability to induce apoptosis in cancer cells by disrupting mitochondrial function and generating reactive oxygen species (ROS). The study further identified specific structural modifications that enhance its selectivity toward cancer cells while minimizing toxicity to normal cells, paving the way for targeted cancer therapies.

The synthesis and optimization of 8-hydroxyquinoline-2-carbaldehyde derivatives have also been a focal point of recent research. Advances in green chemistry and catalytic methods have enabled more efficient and sustainable production of these compounds. For instance, a 2023 paper in ACS Sustainable Chemistry & Engineering described a novel catalytic approach using recyclable catalysts to synthesize 8-hydroxyquinoline-2-carbaldehyde derivatives with high yields and minimal environmental impact.

Despite these promising developments, challenges remain in the clinical translation of 8-hydroxyquinoline-2-carbaldehyde-based therapies. Issues such as bioavailability, pharmacokinetics, and long-term safety need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling candidate for future drug development efforts.

In conclusion, 8-hydroxyquinoline-2-carbaldehyde (CAS: 14510-06-6) continues to be a molecule of great interest in chemical biology and medicinal chemistry. Its diverse applications—from metal chelation and antimicrobial activity to anticancer effects—highlight its potential as a multifunctional therapeutic agent. Ongoing research and technological advancements are expected to further elucidate its mechanisms of action and optimize its clinical utility, solidifying its place in the future of drug discovery.